Cas no 929533-60-8 (5-fluoro-2,3-dihydro-1H-inden-2-ol)

• Product Name: 5-fluoro-2,3-dihydro-1H-inden-2-ol
• CAS No: 929533-60-8
• MF: C₉H₉FO
• MW: 152.165566205978
• CID: 4665796
• PubChem ID: 68857063
• Update Time: 2025-06-11

5-fluoro-2,3-dihydro-1H-inden-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2,3-dihydro-1H-inden-2-ol

• Inchi： 1S/C9H9FO/c10-8-2-1-6-4-9(11)5-7(6)3-8/h1-3,9,11H,4-5H2
• InChI Key： OTJQIDXHQLVRFJ-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(F)C=C2)CC1O

Additional information on 5-fluoro-2,3-dihydro-1H-inden-2-ol

Professional Introduction to 5-fluoro-2,3-dihydro-1H-inden-2-ol (CAS No. 929533-60-8)

5-fluoro-2,3-dihydro-1H-inden-2-ol, identified by its Chemical Abstracts Service registry number CAS No. 929533-60-8, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic alcohol features a fluorine substituent and a dihydroindene core, making it a valuable scaffold for medicinal chemistry investigations. The presence of the fluoro group introduces unique electronic and steric properties that can influence the compound's biological activity and pharmacokinetic profile.

The molecular structure of 5-fluoro-2,3-dihydro-1H-inden-2-ol consists of a fused ring system with a hydroxyl group at the 2-position and a fluorine atom at the 5-position. This arrangement allows for diverse functionalization and derivatization, enabling the synthesis of numerous analogs for drug discovery programs. The compound's versatility has made it a subject of interest in academic and industrial research laboratories.

In recent years, the pharmaceutical industry has increasingly focused on fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic properties. The incorporation of fluorine into drug molecules often leads to improved efficacy and reduced side effects. As such, 5-fluoro-2,3-dihydro-1H-inden-2-ol represents a promising candidate for further exploration in the development of novel therapeutic agents.

Recent studies have highlighted the potential of indene derivatives in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The dihydroindene scaffold is particularly attractive due to its ability to mimic more complex aromatic systems while maintaining manageable synthetic pathways. Researchers have been exploring ways to optimize the biological activity of these compounds by modifying their substitution patterns and exploring new synthetic methodologies.

The fluorine atom in 5-fluoro-2,3-dihydro-1H-inden-2-ol plays a crucial role in modulating the compound's interactions with biological targets. Fluorine's ability to participate in dipole-dipole interactions and hydrogen bonding can significantly enhance binding affinity to proteins and enzymes. Additionally, the electron-withdrawing nature of fluorine can influence the electronic properties of adjacent functional groups, leading to altered reactivity and metabolic stability.

One of the most compelling aspects of 5-fluoro-2,3-dihydro-1H-inden-2-ol is its potential as a building block for more complex drug candidates. By incorporating this scaffold into larger molecules, researchers can leverage its favorable physicochemical properties while introducing additional functionalities to target specific biological pathways. This approach has led to several innovative drug candidates that are currently undergoing preclinical or clinical evaluation.

The synthesis of 5-fluoro-2,3-dihydro-1H-inden-2-ol involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps typically include Friedel-Crafts alkylation followed by reduction and functional group manipulation to introduce the hydroxyl and fluorine substituents. Advances in catalytic methods have further streamlined these processes, enabling higher yields and improved scalability for industrial applications.

The biological evaluation of 5-fluoro-2,3-dihydro-1H-inden-2-ol has revealed several interesting properties that make it a compelling therapeutic agent. Initial studies have demonstrated activity against various targets, including enzymes involved in cancer metabolism and inflammation pathways. The compound's ability to modulate these pathways suggests potential applications in treating chronic diseases such as cancer and autoimmune disorders.

In conclusion, 5-fluoro-2,3-dihydro-1H-inden-2-oL (CAS No. 929533-608) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and biological activity, make it an attractive scaffold for drug discovery efforts. As research continues to uncover new applications for fluorinated heterocycles, compounds like this are likely to play an increasingly important role in the development of next-generation therapeutics.